Cas no 1401621-45-1 (5-Chloro-3-methyl-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 5-Chloro-3-methyl-1H-pyrrolo[2,3-c]pyridine
• CAS No: 1401621-45-1
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 3163493
• PubChem ID: 89230021
• Update Time: 2025-06-11

5-Chloro-3-methyl-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-methyl-1H-pyrrolo[2,3-c]pyridine
• 1401621-45-1
• SCHEMBL14041130

• Inchi： 1S/C8H7ClN2/c1-5-3-10-7-4-11-8(9)2-6(5)7/h2-4,10H,1H3
• InChI Key： LXTORCANBBAFDY-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=N1)NC=C2C

Computed Properties

• Exact Mass: 166.0297759Da
• Monoisotopic Mass: 166.0297759Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Chloro-3-methyl-1H-pyrrolo[2,3-c]pyridine

5-Chloro-3-methyl-1H-pyrrolo[2,3-c]pyridine: A Comprehensive Overview

The compound with CAS No. 1401621-45-1, known as 5-Chloro-3-methyl-1H-pyrrolo[2,3-c]pyridine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This heterocyclic compound belongs to the class of pyrrolopyridines, which are fused bicyclic systems consisting of a pyrrole ring and a pyridine ring. The presence of a chlorine atom at the 5-position and a methyl group at the 3-position introduces interesting electronic and steric properties, making it a valuable molecule for various research and industrial applications.

Recent studies have highlighted the importance of pyrrolo[2,3-c]pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and receptor antagonists. The fused ring system provides a rigid framework that can accommodate various functional groups, enabling interactions with target proteins in a highly specific manner. For instance, researchers have explored the potential of 5-chloro-3-methyl-1H-pyrrolo[2,3-c]pyridine as a scaffold for designing inhibitors of protein kinases, which are critical targets in cancer therapy.

The synthesis of 5-chloro-3-methyl-1H-pyrrolo[2,3-c]pyridine typically involves multi-step reactions that combine heterocyclic chemistry with functional group transformations. One common approach is the cyclization of appropriately substituted amino alcohols or imines under acidic or basic conditions. The introduction of the chlorine atom and methyl group can be achieved through electrophilic substitution or alkylation reactions, depending on the specific regiochemistry desired. These synthetic strategies have been optimized to ensure high yields and selectivity, making the compound accessible for further studies.

In terms of biological activity, 5-chloro-3-methyl-1H-pyrrolo[2,3-c]pyridine has shown promising results in preliminary assays targeting various enzymes and receptors. For example, it has demonstrated moderate inhibitory activity against tyrosine kinases, which are implicated in cell signaling pathways associated with cancer progression. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests potential applications in treating neurological disorders or inflammatory conditions.

The structural versatility of 5-chloro-3-methyl-1H-pyrrolo[2,3-c]pyridine also makes it an attractive candidate for materials science applications. Researchers have investigated its use as a building block for constructing advanced materials such as coordination polymers or metal-organic frameworks (MOFs). The nitrogen atoms in the pyrrole and pyridine rings can act as coordinating sites for metal ions, enabling the formation of porous structures with potential applications in gas storage or catalysis.

From an environmental perspective, understanding the fate and toxicity of 5-chloro-3-methyl-1H-pyrrolo[2,3-c]pyridine is crucial for ensuring its safe handling and disposal. Recent eco-toxicological studies have focused on its biodegradability under aerobic and anaerobic conditions, as well as its potential to accumulate in aquatic ecosystems. These studies aim to provide guidelines for minimizing environmental impact during its production and use.

In conclusion, 5-chloro-3-methyl-1H-pyrrolo[2,3-c]pyridine represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advances in synthetic methodologies and biological evaluations, position it as a valuable tool for future research and development. As ongoing studies continue to uncover new insights into its structure-function relationships and practical uses, this compound is poised to make significant contributions to both academic research and industrial innovation.